Cas no 29505-13-3 (1,2-Benzisoxazole,3,6-dimethyl-)

1,2-Benzisoxazole,3,6-dimethyl- structure
29505-13-3 structure
Product Name:1,2-Benzisoxazole,3,6-dimethyl-
CAS No:29505-13-3
MF:C9H9NO
MW:147.173862218857
CID:240432
PubChem ID:12411320
Update Time:2025-04-19

1,2-Benzisoxazole,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,3,6-dimethyl-
    • 2-amino-3,6-dimethyl-benzoic acid,methyl ester
    • 3,6-Dimethyl-1,2-benzisoxazol
    • 3,6-dimethyl-1,2-benzisoxazole
    • 3,6-Dimethyl-2,1-benzisoxazol
    • 3,6-Dimethylanthranilsaeure-methylester
    • 3,6-dimethylbenzisoxazole
    • methyl 2-amino-3,6-dimethyl benzoate
    • Methyl-3.6-dimethyl-2-aminobenzoat
    • SCHEMBL4399692
    • AKOS006286375
    • 1,2-Benzisoxazole, 3,6-dimethyl-
    • 3,6-Dimethylbenzo[d]isoxazole
    • FT-0692028
    • 29505-13-3
    • 3,6-dimethyl-1,2-benzoxazole
    • Inchi: 1S/C9H9NO/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3
    • InChI Key: HKNZBOPOGJYIIO-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C=CC=2C(C)=N1

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 2.44460
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